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A Note on Bromine Trichloride (BrCl₃): Initial interest in the application of bromine trichloride
(BrCl₃) for the synthesis of novel compounds revealed that BrCl₃ is a highly reactive and less

commonly documented interhalogen compound compared to others like bromine trifluoride

(BrF₃) and iodine trichloride (ICl₃).[1] While its existence is noted, its high reactivity and the

limited specific literature on its synthetic applications make it a challenging reagent for routine

organic synthesis.[2] Therefore, these application notes will focus on the more stable and

widely utilized related interhalogen, Bromine Monochloride (BrCl), as a versatile reagent in the

synthesis of novel compounds.

Introduction to Bromine Monochloride (BrCl)
Bromine monochloride (BrCl) is a reactive interhalogen inorganic compound with the chemical

formula BrCl.[3] It exists as a golden yellow gas at room temperature, with a boiling point of 5

°C and a melting point of -66 °C.[3] BrCl is a strong oxidizing agent and serves as a valuable

reagent in various organic transformations, including the synthesis of pharmaceuticals,

agricultural chemicals, and advanced materials.[2][3] Its reactivity is often more selective than

elemental bromine, making it a useful tool for targeted halogenation reactions.

Key Applications in Synthesis
Bromine monochloride is a versatile reagent for several types of organic reactions, primarily for

the introduction of bromine and chlorine atoms into organic molecules.
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1. Bromochlorination of Alkenes: BrCl readily adds across carbon-carbon double bonds to yield

vicinal bromochloroalkanes. This reaction proceeds via an electrophilic addition mechanism,

typically forming a cyclic bromonium ion intermediate, which is then attacked by the chloride

ion.

2. Electrophilic Aromatic Substitution: BrCl can be used for the bromination of activated

aromatic rings. The polarity of the Br-Cl bond, with bromine being the more electropositive

atom, allows for the electrophilic attack of a bromonium ion equivalent on the aromatic

substrate.

3. Synthesis of Aryl Bromides: In the presence of a suitable Lewis acid catalyst, BrCl can

effectively brominate a variety of aromatic compounds. This method can offer advantages in

terms of selectivity and reaction conditions compared to using elemental bromine.

Experimental Protocols
Protocol 1: Synthesis of 1-bromo-2-chloroethane from
Ethene
This protocol describes the addition of BrCl to ethene to form 1-bromo-2-chloroethane.

Materials:

Ethene gas

Bromine monochloride (BrCl)

Dichloromethane (CH₂Cl₂), anhydrous

Reaction vessel equipped with a gas inlet, stirrer, and cooling bath

Procedure:

Cool a solution of bromine monochloride in anhydrous dichloromethane to 0 °C in the

reaction vessel under an inert atmosphere.

Bubble ethene gas through the stirred solution at a controlled rate.
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Monitor the reaction progress by observing the disappearance of the reddish-brown color of

BrCl.

Once the reaction is complete, as indicated by the solution becoming colorless, stop the

ethene flow.

Warm the reaction mixture to room temperature.

Wash the organic solution with a saturated aqueous solution of sodium thiosulfate to remove

any unreacted BrCl, followed by a wash with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to yield the crude product.

Purify the 1-bromo-2-chloroethane by fractional distillation.

Expected Yield: Quantitative data for this specific reaction is not readily available in the

provided search results. However, the addition of halogens to alkenes is generally a high-

yielding reaction.

Protocol 2: Bromination of Anisole to 4-Bromoanisole
This protocol details the electrophilic bromination of anisole using BrCl to selectively produce 4-

bromoanisole.

Materials:

Anisole

Bromine monochloride (BrCl)

Glacial acetic acid

Round-bottom flask with a magnetic stirrer and addition funnel

Procedure:

Dissolve anisole in glacial acetic acid in the round-bottom flask and cool the mixture to 0 °C.
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Slowly add a solution of bromine monochloride in glacial acetic acid to the stirred anisole

solution via the addition funnel.

Maintain the temperature at 0 °C throughout the addition.

After the addition is complete, allow the reaction mixture to stir at room temperature for 1-2

hours.

Pour the reaction mixture into a beaker containing ice water to precipitate the crude product.

Filter the solid product, wash with cold water, and then a small amount of cold ethanol.

Recrystallize the crude 4-bromoanisole from ethanol to obtain the purified product.

Quantitative Data for Halogenation Reactions:

Substrate Reagent Product Yield (%) Reference

Aldehyd CBrCl₃, PPh₃
gem-

dichloroalkene
up to 93 [4]

Benzyl alcohol CBrCl₃, PPh₃ Benzyl chloride up to 98 [4]

Note: The table above provides data for chlorination reactions using bromotrichloromethane as

a chlorine source, illustrating the high efficiency of mixed-halogen reagents in specific

transformations.

Visualizing Synthetic Pathways
Experimental Workflow for Alkene Bromochlorination
The following diagram illustrates the general workflow for the bromochlorination of an alkene

using BrCl.
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Workflow for the bromochlorination of an alkene.
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Reaction Mechanism: Electrophilic Addition of BrCl to
an Alkene
This diagram shows the stepwise mechanism for the electrophilic addition of BrCl to a generic

alkene.

Step 1: Formation of Bromonium Ion Step 2: Nucleophilic Attack by Chloride

R₂C=CR₂ Br-Clπ electrons attack Br

[R₂C(Br⁺)CR₂]

Formation of cyclic intermediate

Cl⁻Heterolytic cleavage [R₂C(Br⁺)CR₂]Cl⁻ R₂C(Br)CR₂(Cl)Ring openingBackside attack

Click to download full resolution via product page

Mechanism of BrCl addition to an alkene.

Safety Considerations
Bromine monochloride is a highly reactive and corrosive substance. All manipulations should

be carried out in a well-ventilated fume hood, and appropriate personal protective equipment

(gloves, safety goggles, lab coat) must be worn. BrCl reacts vigorously with water and should

be handled under anhydrous conditions. In case of exposure, seek immediate medical

attention.

Conclusion
Bromine monochloride is a valuable reagent for the synthesis of novel compounds, particularly

for the introduction of bromine and chlorine atoms across double bonds and onto aromatic

rings. Its controlled reactivity and selectivity offer advantages over other halogenating agents.

The protocols and workflows provided herein serve as a guide for researchers and drug

development professionals in the application of BrCl in their synthetic endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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